4-(2-Chloro-4-fluorophenyl)-4-oxobutyric acid

• IUPAC Name: 4-(2-chloro-4-fluorophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C10H8ClFO3/c11-8-5-6(12)1-2-7(8)9(13)3-4-10(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key: SIKYNSJUNIDDQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C(=O)CCC(=O)O
• Molecular Formula: C10H8ClFO3
• DSSTOX Substance ID: DTXSID701259946
• Molecular Weight: 230.62 g/mol
• CAS RN: 951889-38-6

Description

4-(2-Chloro-4-fluorophenyl)-4-oxobutyric acid, commonly referred to as 4-CFOB, is an organic compound with a wide variety of applications, ranging from industrial to medicinal. It is a compound composed of a four-carbon chain, with two chlorine and one fluorine atoms attached to a phenyl ring. 4-CFOB has been the subject of numerous scientific research studies due to its unique properties, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Neuroprotective Agents

Compounds structurally related to 4-(2-Chloro-4-fluorophenyl)-4-oxobutyric acid have been synthesized and evaluated as potent inhibitors of kynurenine-3-hydroxylase, an enzyme implicated in neurodegenerative diseases. The inhibition of this enzyme is considered a therapeutic strategy for neuroprotection, as demonstrated by compounds preventing the increase in interferon-gamma-induced synthesis of quinolinic acid in cultured human macrophages (Drysdale et al., 2000).

Metal Ion Complexes

Research into the complexation of 4-aryl-4-oxobutyric acid derivatives with transition metal ions like Mn(II), Co(II), Ni(II), Cu(II), Nd(III), Gd(III), and Er(III) has provided insights into their thermal and magnetic properties. These complexes exhibit potential for various applications, including materials science and catalysis, due to their unique bidentate ligand behavior (Ferenc et al., 2017).

Antibacterial Agents

Novel heterocyclic compounds derived from 4-aryl-4-oxobutyric acids have shown expected antibacterial activities. These compounds, synthesized from key intermediates like 4-(4-Bromophenyl)-4-oxobut-2-enoic acid, exhibit potential as antibacterial agents due to their novel structural features (El-Hashash et al., 2015).

Anticancer Intermediates

The synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid, an intermediate for biologically active anticancer drugs, showcases the role of such compounds in the development of new therapeutic agents. This research demonstrates a rapid and efficient synthesis approach, optimizing the production of key intermediates for anticancer drug development (Zhang et al., 2019).

Antimicrobial and Antitumor Activities

Studies on the antimicrobial and antitumor activities of derivatives highlight the versatility of these compounds. For instance, the structural analysis and biological screening of synthesized compounds reveal their potential in treating various diseases. Such research underlines the importance of structural modifications to enhance biological activities and develop new therapeutic agents (Sirajuddin et al., 2015).

Safety and Hazards

“2-Chloro-4-fluorophenylboronic acid” and “2-Chloro-4-fluorophenol” are considered hazardous. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Proper safety measures should be taken when handling these chemicals.